Cas no 872987-97-8 (N-(2-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 872987-97-8
• MF: C₁₈H₁₅ClN₄OS
• MW: 370.855901002884
• CID: 5511296
• Update Time: 2025-06-08

N-(2-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide
• N-(2-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C18H15ClN4OS/c19-15-6-2-1-4-13(15)11-21-17(24)12-25-18-8-7-16(22-23-18)14-5-3-9-20-10-14/h1-10H,11-12H2,(H,21,24)
• InChI Key： AVAZHASTQCCUBV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)CSC1=NN=C(C2=CC=CN=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(2-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide

Comprehensive Overview of N-(2-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872987-97-8)

The compound N-(2-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide, identified by its CAS No. 872987-97-8, is a structurally complex molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique combination of a pyridazine core, pyridine substituent, and acetamide linkage makes it a versatile candidate for various applications. Researchers are particularly intrigued by its potential as a scaffold for designing novel bioactive compounds, given its ability to interact with multiple biological targets.

One of the most frequently searched questions regarding this compound revolves around its synthesis and optimization. The pyridazine ring, a key component of the molecule, is known for its electron-deficient nature, which facilitates nucleophilic substitution reactions. This property is often exploited in medicinal chemistry to enhance the compound's binding affinity to specific enzymes or receptors. Recent studies have highlighted the importance of the sulfanyl bridge in modulating the compound's pharmacokinetic properties, making it a hot topic in drug discovery forums.

In the context of green chemistry, researchers are increasingly exploring eco-friendly synthetic routes for N-(2-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide. The demand for sustainable methodologies aligns with global trends toward reducing hazardous waste and energy consumption. For instance, catalytic methods using transition metals or organocatalysts are being investigated to improve the yield and selectivity of this compound. Such advancements are often discussed in academic circles and industry conferences, reflecting the growing emphasis on environmentally benign processes.

The structure-activity relationship (SAR) of this compound is another area of intense scrutiny. Its chlorophenyl and pyridine moieties are believed to contribute to its bioactivity, particularly in targeting kinase inhibitors or G-protein-coupled receptors (GPCRs). These targets are central to many therapeutic areas, including oncology and neurology, which explains the high volume of searches related to its mechanism of action. Computational modeling and molecular docking studies have further elucidated its potential interactions, making it a promising candidate for virtual screening campaigns.

From an industrial perspective, the scalability of N-(2-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide production is a critical consideration. Manufacturers are keen on optimizing reaction conditions to achieve high purity and cost-effectiveness. Questions about patent status and regulatory compliance also frequently arise, as these factors influence its commercial viability. The compound's compatibility with continuous flow chemistry systems is another trending topic, as this technology offers advantages in terms of reproducibility and safety.

In summary, N-(2-chlorophenyl)methyl-2-{6-(pyridin-3-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872987-97-8) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, coupled with the ongoing advancements in synthetic and analytical techniques, ensure its relevance in contemporary research. Whether you're a synthetic chemist, a pharmacologist, or an industry professional, understanding this compound's nuances can provide valuable insights into the future of small-molecule drug development and agrochemical innovation.